Cas no 1211518-62-5 (3-Chloro-4-methylpyridine-2-carboxylic acid)

• Product Name: 3-Chloro-4-methylpyridine-2-carboxylic acid
• CAS No: 1211518-62-5
• MF: C₇H₆ClNO₂
• MW: 171.5810
• CID: 5074824
• PubChem ID: 72213989
• Update Time: 2025-05-20

3-Chloro-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AB74922
• 3-CHLORO-4-METHYLPICOLINIC ACID
• 3-CHLORO-4-METHYLPYRIDINE-2-CARBOXYLIC ACID
• 3-Chloro-4-methylpyridine-2-carboxylic acid

• Inchi： 1S/C7H6ClNO2/c1-4-2-3-9-6(5(4)8)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： DDRUIOHJHWPOII-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O[H])=NC([H])=C([H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 171.0087061g/mol
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Chloro-4-methylpyridine-2-carboxylic acid

3-Chloro-4-methylpyridine-2-carboxylic acid: A Comprehensive Overview

3-Chloro-4-methylpyridine-2-carboxylic acid, also known by its CAS number 1211518-62-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a chlorine atom at position 3, a methyl group at position 4, and a carboxylic acid group at position 2. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of 3-Chloro-4-methylpyridine-2-carboxylic acid typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining product quality. This development highlights the ongoing efforts to improve the scalability and efficiency of synthesizing such compounds for industrial applications.

The physical properties of 3-Chloro-4-methylpyridine-2-carboxylic acid are well-documented. It exists as a crystalline solid with a melting point of approximately 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations and purification techniques. Additionally, the presence of the carboxylic acid group allows for easy functionalization, enabling the creation of derivatives with tailored properties.

One of the most promising applications of 3-Chloro-4-methylpyridine-2-carboxylic acid lies in the field of drug discovery. Recent studies have explored its potential as a lead compound for developing new pharmaceutical agents. For example, research conducted at the University of California revealed that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Although further optimization is required to enhance its potency and selectivity, these findings underscore its potential as a starting point for drug development.

In addition to its pharmaceutical applications, 3-Chloro-4-methylpyridine-2-carboxylic acid has shown promise in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalysis and sensor technologies. A study published in Nature Communications in 2023 demonstrated that this compound can act as an efficient ligand for palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis. This discovery opens new avenues for its application in industrial catalysis.

The environmental impact of 3-Chloro-4-methylpyridine-2-carboxylic acid is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of chemicals becomes crucial. Recent eco-toxicological studies have indicated that this compound exhibits low acute toxicity to aquatic organisms under standard testing conditions. However, long-term ecological effects remain to be thoroughly investigated.

In conclusion, 3-Chloro-4-methylpyridine-2-carboxylic acid, with its unique structure and versatile properties, continues to be a subject of intense scientific interest. From optimizing synthesis methods to exploring novel applications in drug discovery and materials science, ongoing research is unlocking new possibilities for this compound. As advancements in analytical techniques and computational modeling continue to evolve, we can expect further insights into its potential uses and environmental implications.